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Compound of Interest

Compound Name: 3-bromo-9-methyl-9H-carbazole

Cat. No.: B1273018

An In-Depth Technical Guide to the Molecular Structure of 3-bromo-9-methyl-9H-carbazole

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and potential applications of 3-bromo-9-methyl-9H-carbazole. The information is
intended for researchers, scientists, and professionals involved in drug development and
materials science.

Introduction

3-bromo-9-methyl-9H-carbazole is a halogenated aromatic heterocyclic compound. Its
structure is built upon a tricyclic carbazole core, which consists of two benzene rings fused to a
central five-membered nitrogen-containing ring. The key features of this specific derivative are
a bromine atom substituted at the 3-position and a methyl group attached to the nitrogen atom
at the 9-position.[1] This substitution pattern imparts unique electronic properties and chemical
reactivity to the molecule, making it a valuable intermediate in various fields.

Carbazole derivatives are of significant interest due to their wide-ranging biological activities
and their utility in organic electronics.[2][3] They are investigated for their potential as
anticancer and antimicrobial agents and are used as building blocks for materials in Organic
Light-Emitting Diodes (OLEDSs).[4][5]

Molecular Structure and Physicochemical
Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1273018?utm_src=pdf-interest
https://www.benchchem.com/product/b1273018?utm_src=pdf-body
https://www.benchchem.com/product/b1273018?utm_src=pdf-body
https://www.benchchem.com/product/b1273018?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-bromo-9-methyl-9H-carbazole
https://www.scienceopen.com/document_file/1cf635fa-b581-47e7-a67c-d38adfb94886/PubMedCentral/1cf635fa-b581-47e7-a67c-d38adfb94886.pdf
https://www.nbinno.com/pharmaceutical-intermediates/3-bromo-9h-carbazole-oled-intermediate-supplier-ningbo-innopharmchem-rm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10276425/
https://www.starskychemical.com/3-bromo-9-methyl-9h-carbazole-cas-91828-08-9-product/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The foundational structure of 3-bromo-9-methyl-9H-carbazole dictates its chemical behavior.
The carbazole ring system is largely planar, and the bromine and methyl substituents influence
its solubility, reactivity, and intermolecular interactions.

Caption: 2D molecular structure of 3-bromo-9-methyl-9H-carbazole.

Table 1: Physicochemical Properties of 3-bromo-9-methyl-9H-carbazole

Property Value Reference(s)
3-bromo-9-

IUPAC Name [1]
methylcarbazole

CAS Number 91828-08-9 [1]

Molecular Formula Ci3H10BrN [1]

Molecular Weight 260.13 g/mol [1]

Melting Point 76-79 °C [6]

Boiling Point 390.8 £ 24.0 °C at 760 mmHg [6]

_ CN1C2=C(C=C(C=C2)Br)C3=
Canonical SMILES [1]

CC=CC=C31

| INChl Key | HQENVGAILUHBND-UHFFFAOYSA-N [[6] |

Synthesis and Experimental Protocols

The most common method for synthesizing 3-bromo-9-methyl-9H-carbazole is through the
electrophilic bromination of 9-methylcarbazole. This reaction typically uses N-
bromosuccinimide (NBS) as the brominating agent. While a specific protocol for the methyl
derivative is not detailed in the provided results, a reliable protocol for the structurally similar 3-
bromo-9-ethyl-9H-carbazole can be adapted.[2][7]
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Caption: General workflow for the synthesis of 3-bromo-9-methyl-9H-carbazole.

Detailed Experimental Protocol (Adapted)

This protocol is adapted from the synthesis of 3-bromo-9-ethyl-9H-carbazole.[7]

e Reaction Setup: In a round-bottom flask, dissolve 9-methylcarbazole (1 equivalent) in
dimethylformamide (DMF).

» Addition of Reagent: To this solution, add N-bromosuccinimide (NBS) (1 equivalent).

e Reaction Conditions: The reaction mixture is heated to reflux and stirred for several hours
(typically monitored by Thin Layer Chromatography, TLC, for completion).

e Quenching and Extraction: Once the reaction is complete, the mixture is cooled to room
temperature and poured into a large volume of ice water, which should cause the product to
precipitate. The aqueous mixture is then extracted with a suitable organic solvent, such as
ethyl acetate.

 Purification: The combined organic layers are dried over an anhydrous salt like sodium
sulfate, filtered, and the solvent is removed under reduced pressure.

o Final Product: The resulting crude solid is then purified, typically by column chromatography
on silica gel or by recrystallization from a solvent like methanol or ethanol, to yield the pure
3-bromo-9-methyl-9H-carbazole.

Spectroscopic and Crystallographic Data

Spectroscopic analysis is crucial for confirming the structure and purity of the synthesized
compound. While a full dataset for 3-bromo-9-methyl-9H-carbazole is not readily available in
the search results, data for the closely related 3-bromo-9-ethyl-9H-carbazole provides a strong
comparative basis, particularly for the aromatic region in NMR.

Table 2: Representative *H NMR Data for 3-bromo-9-alkyl-9H-carbazole (Data shown for 3-
bromo-9-ethyl-9H-carbazole in CDCls at 700 MHz)[2][7]
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Chemical Shift (5,

Coupling Constant

Multiplicity Assignment
ppm) (3, Hz)
8.10 d 7.7 Aromatic H
7.63 d 2.5 Aromatic H
7.49 ddd 82,71,11 Aromatic H
7.42 d 8.2 Aromatic H
7.35 d 8.7 Aromatic H
7.24 (m) m Aromatic H
7.16 dd 8.8,25 Aromatic H
4.37 q 7.3 -CH:- (Ethyl group)
1.45 t 7.3 -CHs (Ethyl group)

Note: For the methyl analog, the quartet at 4.37 ppm and triplet at 1.45 ppm would be replaced

by a singlet for the N-CHs group, expected to appear around 3.5-4.0 ppm.

Crystallographic Data

No complete crystal structure data for 3-bromo-9-methyl-9H-carbazole was found. However,

detailed crystallographic information for 3-bromo-9-ethyl-9H-carbazole is available and

provides valuable insight into the molecular geometry and packing of this class of compounds.

The study reports that the tricyclic ring system is essentially planar.[7][8]

Table 3: Crystal Structure Data for 3-bromo-9-ethyl-9H-carbazole[7]
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Parameter Value
Formula C14H12BrN
Molecular Weight 274.16
Crystal System Orthorhombic
Space Group Pbca

a (A) 15.263 (16)

b (A) 7.745 (8)

c (A) 20.41 (2)

V (A3) 2413 (5)

Z 8

| Temperature (K) | 293 |

Applications and Biological Relevance

3-bromo-9-methyl-9H-carbazole is a versatile compound with applications spanning materials
science and pharmacology.

Organic Electronics

Carbazole derivatives are widely used in organic electronics due to their charge-transport
properties. The bromine atom on the carbazole core serves as a reactive site for cross-coupling
reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for the synthesis of more complex
molecules used as host materials in OLEDSs.[3][9] These materials are crucial for achieving
high efficiency and stability, particularly in blue phosphorescent OLEDs.[10]

Drug Development and Biological Activity

The carbazole scaffold is a recognized pharmacophore present in numerous biologically active
compounds.[11][12] Derivatives of carbazole have shown potential as:
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e Anticancer Agents: Many carbazole-based compounds exhibit potent antiproliferative activity
against various cancer cell lines.[4][13] Their mechanisms often involve DNA intercalation or
the inhibition of key enzymes like topoisomerases.[12]

o Antimicrobial Agents: Research has also indicated that certain carbazole derivatives possess
antimicrobial properties, making them candidates for further investigation as new therapeutic
agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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